1-(2-Bromo-5-methoxybenzyl)pyrrolidine
Overview
Description
1-(2-Bromo-5-methoxybenzyl)pyrrolidine (1-BMP) is a synthetic organic compound that has been extensively studied in the laboratory due to its potential applications in organic synthesis, drug discovery, and biochemistry. 1-BMP is a four-membered ring containing a bromine atom on the 2-position and a methoxy group on the 5-position. It is a versatile building block for the synthesis of other organic compounds and has been used for various drug discovery and medicinal chemistry applications.
Scientific Research Applications
Synthesis and Characterization
- Synthesized derivatives of 1-(2-Bromo-5-methoxybenzyl)pyrrolidine have been explored for their photophysicochemical properties, particularly in zinc(II) phthalocyanine compounds, which show potential in photocatalytic applications (Öncül, Öztürk & Pişkin, 2021).
Antioxidant and Anticholinergic Activities
- The compound has been utilized in the synthesis of natural bromophenols with significant antioxidant and anticholinergic activities, indicating its potential in developing therapeutic agents (Rezai et al., 2018).
Antimicrobial Activities
- Certain derivatives have been evaluated for their antimicrobial activities, demonstrating effectiveness against a range of bacteria, which highlights their potential in developing new antibacterial agents (Bogdanowicz et al., 2013).
Application in Organic Synthesis
- The compound is used in organic synthesis, such as in the creation of carbon-14 labeled molecules, which are important in medical research and drug development (Huang, 1987).
Radical Scavenging Activity
- It has been a part of the synthesis of novel bromophenols that exhibit potent scavenging activity against radicals, suggesting its use in antioxidant therapies (Li, Li, Gloer & Wang, 2012).
Conformational Studies
- The compound's derivatives have been studied for their molecular structures and conformations, contributing to the understanding of cognitive activators (Amato et al., 1990).
properties
IUPAC Name |
1-[(2-bromo-5-methoxyphenyl)methyl]pyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO/c1-15-11-4-5-12(13)10(8-11)9-14-6-2-3-7-14/h4-5,8H,2-3,6-7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHWIVDCYXFGLCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)CN2CCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201234082 |
Source
|
| Record name | Pyrrolidine, 1-[(2-bromo-5-methoxyphenyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201234082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Bromo-5-methoxybenzyl)pyrrolidine | |
CAS RN |
1394291-43-0 |
Source
|
| Record name | Pyrrolidine, 1-[(2-bromo-5-methoxyphenyl)methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1394291-43-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pyrrolidine, 1-[(2-bromo-5-methoxyphenyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201234082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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